Cas no 252331-63-8 (1-(6-Bromo-3,4-dihydro-2(1h)-isoquinolinyl)-2,2,2-trifluoro-ethanone)

• Product Name: 1-(6-Bromo-3,4-dihydro-2(1h)-isoquinolinyl)-2,2,2-trifluoro-ethanone
• CAS No: 252331-63-8
• MF: C₁₁H₉BrF₃NO
• MW: 308.094472646713
• MDL: MFCD19689657
• CID: 1083027
• PubChem ID: 23155411
• Update Time: 2025-09-23

1-(6-Bromo-3,4-dihydro-2(1h)-isoquinolinyl)-2,2,2-trifluoro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Bromo-3,4-dihydro-1H-isoquinolin-2-yl)-2,2,2-trifluoroethanone
• 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)-2,2,2-trifluoroethanone
• 6-bromo-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline
• 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)-2,2,2-trifluoroethan-1-one
• MFCD19689657
• CS-D0108
• AS-42089
• DB-317997
• DTXSID50631065
• CKA33163
• A855398
• 1-(6-bromo-3,4-dihydro-1H-isoquinolin-2-yl)-2,2,2-trifluoro-ethanone
• 252331-63-8
• AKOS022179197
• 6-bromo-1,2,3,4-tetrahydro-2-(trifluoroacetyl)isoquinoline
• 1-(6-BROMO-3,4-DIHYDRO-2(1H)-ISOQUINOLINYL)-2,2,2-TRIFLUORO-ETHANONE
• SCHEMBL419896
• 1-(6-Bromo-3,4-dihydro-2(1h)-isoquinolinyl)-2,2,2-trifluoro-ethanone

• MDL： MFCD19689657
• Inchi： 1S/C11H9BrF3NO/c12-9-2-1-8-6-16(4-3-7(8)5-9)10(17)11(13,14)15/h1-2,5H,3-4,6H2
• InChI Key： VIYFAVQKQRGTCI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCN(C(C(F)(F)F)=O)C2

Computed Properties

• Exact Mass: 306.98196g/mol
• Monoisotopic Mass: 306.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų